Cas no 103978-23-0 (2'-Fluorobiphenyl-3-carboxylic acid)

2'-Fluorobiphenyl-3-carboxylic acid Properties

Names and Identifiers

• 2'-Fluoro-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 2'-fluoro-
• 2′-Fluorobiphenyl-3-carboxylic acid
• 2-Fluorobiphenyl-3-carboxylic acid
• 3-(2-fluorophenyl)benzoic acid
• AKOS B025017
• AKOS BAR-0160
• ART-CHEM-BB B025017
• CHEMBRDG-BB 4400450
• RARECHEM AL BE 1362
• 2'-FLUOROBIPHENYL-3-CARBOXYLIC ACID
• 2'-fluorobiphenyl-3-carboxylic acid(SALTDATA: FREE)
• 3-(2-Fluorophenyl)benzoic acid
• 2'-FLUORO-[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• AB92574
• 2'-Fluorobiphenyl-3-carboxylic acid, AldrichCPR
• CHEMBL122977
• 2/'-Fluorobiphenyl-3-carboxylic acid
• BB 0222497
• KJRAPRROUUCCPO-UHFFFAOYSA-N
• AKOS000314394
• 103978-23-0
• EN300-842833
• BS-25758
• 2'-Fluoro-biphenyl-3-carboxylic acid
• 2'-Fluoro-3-biphenylcarboxylic acid
• 2'-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Fluorophenyl)-benzoic acid
• DTXSID60382213
• FT-0642549
• SCHEMBL411711
• 2 inverted exclamation marka-Fluoro[1,1 inverted exclamation marka-biphenyl]-3-carboxylic acid
• 2'-fluoro-[1,1'-biphenyl]-3-carboxylicacid
• WVV
• CS-0207299
• MFCD03424610
• 3-(2-fluorophenyl)benzoic Acid
• 2'-Fluorobiphenyl-3-carboxylic acid
• DB-040500
• 2'-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• STK001983
• DB-058427
• +Expand

• MDL： MFCD03424610
• InChIKey： KJRAPRROUUCCPO-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9FO2/c14-12-7-2-1-6-11(12)9-4-3-5-10(8-9)13(15)16/h1-8H,(H,15,16)
• SMILES： C1=CC=C(C(=C1)C2=CC(=CC=C2)C(=O)O)F

Computed Properties

• Exact Mass: 216.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.05865769g/mol
• Heavy Atom Count: 16
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.19090
• PSA: 37.30000
• Boiling Point: 383.0±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 185.4±23.2 °C
• Density: 1.3±0.1 g/cm3

2'-Fluorobiphenyl-3-carboxylic acid Security Information

• Symbol: GHS07
• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 22
• Signal Word：Warning

2'-Fluorobiphenyl-3-carboxylic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%